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Compound of Interest

Compound Name: Thiosulfuric acid

Cat. No.: B1193926 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) regarding the stabilization of thiosulfuric acid through derivatization, a critical step for

its application in further research and development.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: Why is my thiosulfuric acid solution decomposing during my experiment?

A: Thiosulfuric acid (H₂S₂O₃) is an inherently unstable compound, particularly in aqueous

solutions.[1][2] It cannot be effectively prepared or stored by simply acidifying an aqueous

solution of a thiosulfate salt (like sodium thiosulfate).[1][3] The acid readily decomposes into a

variety of products, which can include sulfur, sulfur dioxide, hydrogen sulfide, and sulfuric acid,

depending on the specific conditions.[1][2] The anhydrous form of the acid is also thermally

unstable and decomposes at temperatures above -5 °C.[1]

This inherent instability is the primary reason for derivatization. Converting thiosulfuric acid
into a more stable form, such as a Bunte salt, is essential for its use as a reagent.
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Thiosulfuric Acid (H₂S₂O₃)
(Highly Unstable)

Decomposition
(Aqueous, Acidic Conditions)

Sulfur (S) Sulfur Dioxide (SO₂) Hydrogen Sulfide (H₂S) Polythionates / Sulfuric Acid
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Start: Reagents
(Alkyl Halide, Na₂S₂O₃, Solvent)

1. Dissolve Na₂S₂O₃ in
Aqueous Ethanol

2. Add Alkyl Halide

3. Heat to Reflux
(1-5 hours)

4. Cool & Reduce Solvent

5. Precipitate & Filter Product

End: Purified Bunte Salt
(Stable Derivative)

Thiosulfuric Acid (H₂S₂O₃)

- Highly Unstable
- Decomposes in Water
- Cannot be Isolated
- Thermally Labile

Bunte Salt (RSSO₃⁻)

+ Crystalline Solid
+ Stable in Water
+ Readily Isolated
+ Thermally Stable

 Derivatization
 (e.g., with R-X) 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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